Cas no 311792-55-9 (N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 311792-55-9
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 6382107
• PubChem ID: 1188512
• Update Time: 2025-07-09

N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• N-(furan-2-ylmethyl)-2-((5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• Acetamide, N-(2-furanylmethyl)-2-[[5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• N-[(furan-2-yl)methyl]-2-{[5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(furan-2-ylmethyl)-2-[[5-(3-methoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• SR-01000517088
• N-(furan-2-ylmethyl)-2-{[5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AKOS001724268
• SR-01000517088-1
• 311792-55-9
• F0844-0004

• Inchi： 1S/C22H20N4O3S/c1-28-18-10-5-7-16(13-18)21-24-25-22(26(21)17-8-3-2-4-9-17)30-15-20(27)23-14-19-11-6-12-29-19/h2-13H,14-15H2,1H3,(H,23,27)
• InChI Key： ZXMZTWYQXSHUPG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1N(C2=CC=CC=C2)C(C2=CC=CC(OC)=C2)=NN=1

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.29±0.46(Predicted)

Additional information on N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Research Brief on N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 311792-55-9)

The compound N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 311792-55-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of this compound, which combines a furan moiety with a 1,2,4-triazole scaffold. The presence of these functional groups is believed to contribute to its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, with recent protocols achieving over 85% yield under mild reaction conditions.

In vitro studies have demonstrated that N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide exhibits potent inhibitory effects against several cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic investigations suggest that the compound may act by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades. Additionally, its ability to induce apoptosis and inhibit cell proliferation has been confirmed through flow cytometry and Western blot analyses.

Further research has explored the compound's potential as an antimicrobial agent. Preliminary data indicate significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies. These findings position it as a promising candidate for the development of novel antibiotics.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed limited oral bioavailability, prompting investigations into prodrug strategies and novel formulation approaches. Recent advancements in nanotechnology-based drug delivery systems, such as liposomal encapsulation, have shown potential in enhancing the compound's solubility and stability.

In conclusion, N-(furan-2-yl)methyl-2-{5-(3-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a multifaceted compound with significant therapeutic potential. Ongoing research efforts are focused on elucidating its precise molecular targets, optimizing its pharmacological profile, and addressing delivery challenges. The compound's unique structural features and broad-spectrum activity make it a valuable subject for future drug discovery initiatives in the chemical biology and pharmaceutical sectors.